molecular formula C12H14BrNO3 B1628672 3-Bromo-4-(morpholinomethyl)benzoic acid CAS No. 787529-83-3

3-Bromo-4-(morpholinomethyl)benzoic acid

Cat. No. B1628672
CAS RN: 787529-83-3
M. Wt: 300.15 g/mol
InChI Key: NAFOOTGPWNROEG-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves introducing a bromine atom at the 3-position of benzoic acid. Various synthetic routes exist, including bromination of benzoic acid derivatives or direct bromination of benzoic acid itself. Detailed experimental procedures and reaction conditions can be found in relevant literature .

Future Directions

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properties

CAS RN

787529-83-3

Product Name

3-Bromo-4-(morpholinomethyl)benzoic acid

Molecular Formula

C12H14BrNO3

Molecular Weight

300.15 g/mol

IUPAC Name

3-bromo-4-(morpholin-4-ylmethyl)benzoic acid

InChI

InChI=1S/C12H14BrNO3/c13-11-7-9(12(15)16)1-2-10(11)8-14-3-5-17-6-4-14/h1-2,7H,3-6,8H2,(H,15,16)

InChI Key

NAFOOTGPWNROEG-UHFFFAOYSA-N

SMILES

C1COCCN1CC2=C(C=C(C=C2)C(=O)O)Br

Canonical SMILES

C1COCCN1CC2=C(C=C(C=C2)C(=O)O)Br

Origin of Product

United States

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